Cas no 2098088-78-7 ((5-Methylthiophen-2-yl)(piperidin-4-yl)methanone hydrochloride)

• Product Name: (5-Methylthiophen-2-yl)(piperidin-4-yl)methanone hydrochloride
• CAS No: 2098088-78-7
• MF: C₁₁H₁₆ClNOS
• MW: 245.768840789795
• CID: 5728496
• PubChem ID: 121209055
• Update Time: 2025-05-20

(5-Methylthiophen-2-yl)(piperidin-4-yl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-methylthiophen-2-yl)-piperidin-4-ylmethanone;hydrochloride
• 2098088-78-7
• AKOS026748171
• (5-methylthiophen-2-yl)(piperidin-4-yl)methanone hydrochloride
• F2167-4265
• Methanone, (5-methyl-2-thienyl)-4-piperidinyl-, hydrochloride (1:1)
• (5-Methylthiophen-2-yl)(piperidin-4-yl)methanone hydrochloride

• Inchi： 1S/C11H15NOS.ClH/c1-8-2-3-10(14-8)11(13)9-4-6-12-7-5-9;/h2-3,9,12H,4-7H2,1H3;1H
• InChI Key： KUKUOEBBVMQJFZ-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=CC=C1C(C1CCNCC1)=O

Computed Properties

• Exact Mass: 245.0641130g/mol
• Monoisotopic Mass: 245.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3Ų

Additional information on (5-Methylthiophen-2-yl)(piperidin-4-yl)methanone hydrochloride

Introduction to (5-Methylthiophen-2-yl)(piperidin-4-yl)methanone Hydrochloride (CAS No: 2098088-78-7)

The compound (5-Methylthiophen-2-yl)(piperidin-4-yl)methanone hydrochloride, with CAS number 2098088-78-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a 5-methylthiophene moiety with a piperidine ring, linked via a methanone group and further functionalized with a hydrochloride counterion. The combination of these structural elements contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry due to their ability to modulate various biological targets. The 5-methylthiophene group, in particular, has been shown to enhance the stability and bioavailability of compounds, making it a valuable component in drug design. Similarly, the piperidine ring is known for its versatility in forming hydrogen bonds and its ability to act as a rigid scaffold for attaching other functional groups.

The methanone group plays a crucial role in the molecule's reactivity and selectivity. It serves as an electrophilic site, enabling the compound to participate in various nucleophilic attacks and condensation reactions. This property makes it an attractive candidate for exploring new synthetic pathways and developing novel chemical entities.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential modulator of receptor activity. Its ability to interact with specific biological targets suggests that it could be developed into a therapeutic agent for treating conditions such as inflammation, pain, or neurological disorders.

Moreover, the presence of the hydrochloride counterion ensures that the compound exists in its protonated form under physiological conditions, which can influence its solubility, absorption, and distribution within the body. This characteristic is particularly important when considering its potential use in drug delivery systems or formulations.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological systems at an atomic level. These studies have provided valuable insights into its binding affinities, selectivity profiles, and potential off-target effects.

In conclusion, (5-Methylthiophen-2-yl)(piperidin-4-yl)methanone hydrochloride (CAS No: 2098088-78-7) represents a compelling example of how structural diversity can lead to novel chemical and biological properties. As research continues to uncover its full potential, this compound holds great promise for advancing both academic understanding and practical applications in the pharmaceutical industry.